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Compound of Interest

Compound Name: PEG5-bis-(ethyl phosphonate)

Cat. No.: B609897

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies related to PEG5-bis-(ethyl phosphonate). This
homobifunctional linker is of significant interest in the fields of bioconjugation, drug delivery,
and materials science due to its capacity to modify proteins, peptides, nanoparticles, and other
molecules.

Core Structural and Physicochemical Data

PEG5-bis-(ethyl phosphonate) is a polyethylene glycol (PEG) derivative characterized by a
central chain of five ethylene glycol units, flanked on both ends by ethyl phosphonate groups.
This bifunctional nature allows for the crosslinking of molecules or the surface modification of
materials. The hydrophilic PEG backbone imparts increased water solubility to the conjugated
molecules, a desirable trait in many biomedical applications.
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Property Value Citation(s)
Chemical Formula C20H44011P2 [1112]
Molecular Weight 522.5 g/mol [1][2]
CAS Number 1446282-28-5 [1][2]
Varies (typically a colorless to
Appearance . .
pale yellow oil or solid)
Purity >95% (commercially available)  [3][4]
Storage Temperature -20°C [2]
CCOP(=0)
SMILES String (Ccoccocecocecocecocer [1]

(=0)(OCC)OCC)OCC

Molecular Structure Visualization

The structure of PEG5-bis-(ethyl phosphonate) comprises a linear polyether chain with
terminal phosphonate ester functionalities. The diethyl phosphonate groups provide reactive
sites for further chemical modification or act as anchoring points to various substrates.

Caption: 2D structure of PEG5-bis-(ethyl phosphonate).

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for PEG5-bis-(ethyl phosphonate) is not
readily available in the cited literature, a representative synthesis can be proposed based on
established methods for analogous compounds, such as the Michaelis-Arbuzov reaction.
Characterization would typically involve Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Representative Synthesis of PEG5-bis-(ethyl
phosphonate)

This protocol is a representative example and may require optimization.
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Materials:

» Pentaethylene glycol

e Thionyl chloride (SOCI2) or a similar halogenating agent
o Triethyl phosphite

e Anhydrous toluene

e Anhydrous N,N-Dimethylformamide (DMF)

¢ Sodium bicarbonate (NaHCO3) solution

e Brine

e Anhydrous magnesium sulfate (MgSO4)

 Silica gel for column chromatography

Workflow Diagram:

Pentaethylene glycol ‘4»‘ Dichlorination with SOCI2 H 1,14-Dichloro-3,6.9,1 }—-—‘ Michaelis-Arbuzov Reaction with Triethyl Phosphite ‘4»‘ PEGS-bis-(ethyl phosphonate) ‘—-—‘ Puification (Column C H Pure PEGS5-bis-(ethyl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phosphonate): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609897#what-is-the-structure-of-peg5-bis-ethyl-
phosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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